Cas no 1891187-83-9 (tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate
• CAS No: 1891187-83-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 6570139
• PubChem ID: 117114632
• Update Time: 2025-08-04

tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate
• EN300-1874472
• tert-butyl N-[2-(1-aminocyclohexyl)phenyl]carbamate
• 1891187-83-9

• Inchi： 1S/C17H26N2O2/c1-16(2,3)21-15(20)19-14-10-6-5-9-13(14)17(18)11-7-4-8-12-17/h5-6,9-10H,4,7-8,11-12,18H2,1-3H3,(H,19,20)
• InChI Key： BDNMXTOKIWUWNN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C1(CCCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate

Research Brief on tert-Butyl N-2-(1-aminocyclohexyl)phenylcarbamate (CAS: 1891187-83-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate (CAS: 1891187-83-9) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This carbamate-protected amine derivative exhibits unique structural features that make it valuable for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting compounds. Recent studies have focused on its role as a building block for pharmacologically active scaffolds, with particular interest in its conformational rigidity and potential for chiral center introduction.

In 2023-2024, several research groups have reported novel synthetic applications of 1891187-83-9. A study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing constrained peptide mimetics, where the cyclohexylamine moiety provides enhanced metabolic stability compared to linear analogs. The tert-butyloxycarbonyl (Boc) protecting group offers orthogonal deprotection conditions, allowing for sequential functionalization in complex molecule synthesis. These characteristics have positioned this compound as particularly valuable for fragment-based drug discovery approaches.

Significant progress has been made in understanding the physicochemical properties of tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate. Computational modeling studies have revealed that the cyclohexyl ring adopts a preferred chair conformation, which influences the spatial orientation of the carbamate functionality. This structural insight has guided medicinal chemists in designing analogs with improved target binding affinity. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling suggests that derivatives of this scaffold generally exhibit favorable blood-brain barrier penetration, making them attractive candidates for CNS drug development.

The compound has found particular application in the synthesis of protein kinase inhibitors. A 2024 publication in ACS Chemical Biology described its incorporation into selective CDK (cyclin-dependent kinase) inhibitors, where the rigid cyclohexylamine core helped maintain the optimal spatial arrangement of key pharmacophores. The researchers noted that the Boc-protected intermediate (1891187-83-9) allowed for efficient parallel synthesis of diverse analogs, significantly accelerating structure-activity relationship studies.

Ongoing research is exploring the use of 1891187-83-9 in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society meeting showed that this scaffold can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), serving as the linker component that connects the target-binding moiety to the E3 ligase recruiter. The compound's stability under physiological conditions and its ability to maintain proper spatial orientation between the two functional elements make it particularly suitable for this emerging therapeutic modality.

From a synthetic chemistry perspective, recent advances have improved the scalability of 1891187-83-9 production. A 2023 Organic Process Research & Development paper detailed an optimized route using catalytic asymmetric hydrogenation, achieving >99% ee and eliminating the need for chromatographic purification. This development has important implications for the compound's adoption in industrial-scale pharmaceutical manufacturing.

Looking forward, researchers anticipate expanded applications of tert-butyl N-2-(1-aminocyclohexyl)phenylcarbamate in covalent inhibitor design and bifunctional molecule development. Its structural features appear well-suited for addressing current challenges in drug discovery, particularly in achieving selectivity among closely related biological targets. Continued investigation of this scaffold will likely yield important insights for medicinal chemistry and contribute to the development of novel therapeutic agents across multiple disease areas.